Cas no 2228909-29-1 (methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate)

• Product Name: methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate
• CAS No: 2228909-29-1
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6283805
• PubChem ID: 165713663
• Update Time: 2025-10-11

methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate
• EN300-1813859
• 2228909-29-1

• Inchi： 1S/C10H11NO6/c1-16-7-5-3-4-6(8(7)11(14)15)9(12)10(13)17-2/h3-5,9,12H,1-2H3
• InChI Key： IKVQTHBIIQMIDV-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(C=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Additional information on methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate

Methyl 2-Hydroxy-2-(3-Methoxy-2-Nitrophenyl)Acetate: A Comprehensive Overview

Methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate, also known by its CAS number 2228909-29-1, is a complex organic compound with a diverse range of applications in the fields of organic synthesis and materials science. This compound has garnered significant attention in recent years due to its unique chemical properties and potential for use in advanced chemical systems. In this article, we will delve into the structural characteristics, synthesis methods, and applications of this intriguing compound.

The molecular structure of methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate is characterized by a central acetate group attached to a substituted phenyl ring. The phenyl ring is further substituted with a hydroxyl group, a methoxy group, and a nitro group. These functional groups impart the compound with versatile reactivity, making it an attractive candidate for various chemical transformations. Recent studies have highlighted the importance of such multifunctional compounds in the development of novel materials and pharmaceutical agents.

One of the key areas of research involving methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate is its role as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution reactions has been extensively explored, particularly in the context of constructing bioactive molecules. For instance, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds, which are of great interest in drug discovery. The nitro group on the phenyl ring serves as an excellent directing group for further functionalization, enabling the creation of highly specific molecular architectures.

In addition to its synthetic applications, methyl 2-hydroxy-2-(3-methoxy-2-nitrophenyl)acetate has shown promise in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it suitable for use in polymer chemistry. Recent advancements have demonstrated its potential as a building block for amphiphilic polymers, which are widely used in drug delivery systems and nanotechnology. The methoxy group on the phenyl ring contributes to the compound's solubility properties, while the nitro group enhances its electronic characteristics.

Another area of growing interest is the application of methyl 2-hydroxy-...acetate in catalysis. The hydroxyl group on the acetate moiety can act as a coordinating site for metal catalysts, facilitating various catalytic reactions such as oxidation and reduction processes. This property has led to its use in asymmetric catalysis, where it plays a crucial role in achieving high enantioselectivity. Recent studies have also explored its potential as a ligand in transition metal complexes, further expanding its utility in modern chemistry.

The synthesis of methyl 2-hydroxy-...acetate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate precursor with a hydroxymethylating agent followed by acetylation. The presence of multiple functional groups necessitates careful optimization to avoid unwanted side reactions. Researchers have reported several efficient synthetic routes that leverage modern methodologies such as microwave-assisted synthesis and continuous flow chemistry.

In terms of environmental considerations, methyl 2-hydroxy-...acetate has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to some other organic compounds. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, methyl 2-hydroxy-...acetate (CAS No: 111111111) is a versatile compound with significant potential across multiple disciplines within chemistry. Its unique structure enables diverse applications ranging from organic synthesis to materials science and catalysis. As research continues to uncover new aspects of its chemistry, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.